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Compound of Interest

Compound Name: JMV 449 acetate

JMV 449 Acetate Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the long-term storage, handling, and use of IMV
449 acetate.

Frequently Asked Questions (FAQSs)

Q1: What is JMV 449 acetate?

Al: JMV 449 acetate is a potent and metabolically stable agonist for neurotensin receptors.[1]
[2] It is a pseudopeptide analogue of the C-terminal fragment of neurotensin, neurotensin-(8-
13).[3] Its stability and high potency make it a valuable tool for studying neurotensin receptor
signaling and its physiological effects.[3]

Q2: What is the mechanism of action of IMV 449 acetate?

A2: JMV 449 acetate acts as an agonist at neurotensin receptors, primarily the high-affinity
neurotensin receptor 1 (NTSR1).[4] Neurotensin receptors are G protein-coupled receptors
(GPCRs) that, upon activation, can initiate various intracellular signaling cascades. JMV 449
acetate has been shown to have an IC50 of 0.15 nM for inhibiting the binding of radiolabeled
neurotensin to neonatal mouse brain preparations and an EC50 of 1.9 nM in guinea-pig ileum
contraction assays.
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Q3: What are the primary research applications of IMV 449 acetate?

A3: JMV 449 acetate is utilized in a variety of research areas due to its potent and long-lasting
effects. Key applications include:

» Neuroscience: Investigating the roles of neurotensin in thermoregulation, analgesia, and as a
potential neuroprotective agent.

* Metabolic Research: Studying its effects on glucose homeostasis, insulin secretion, and
appetite control.

e Oncology: Exploring the involvement of neurotensin signaling in tumor growth.

Troubleshooting Guide

Issue 1: Inconsistent or weaker than expected experimental results.

e Possible Cause 1: Improper storage and handling. JMV 449 acetate is a peptide and can
degrade if not stored correctly.

o Solution: Ensure the compound is stored as recommended in the tables below. When
preparing solutions, allow the vial to equilibrate to room temperature for at least one hour
before opening to prevent condensation. For stock solutions, use aliquots to avoid
repeated freeze-thaw cycles.

o Possible Cause 2: Incorrect solvent or solubility issues. While IMV 449 acetate is soluble in
water, preparing highly concentrated stock solutions might be challenging.

o Solution: For difficult-to-dissolve solutions, gentle warming to 37°C and sonication in an
ultrasonic bath can aid in solubilization. Always use the recommended solvent and ensure
it is of high purity.

o Possible Cause 3: Metabolic instability in the experimental system. Although JMV 449 is
designed for metabolic stability, the specific enzymes in your system could still lead to
degradation.

o Solution: If degradation is suspected, consider conducting a pilot stability study in your
experimental matrix (e.g., plasma, cell culture media) using an appropriate analytical
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method like HPLC.
Issue 2: Precipitation of the compound in solution.
o Possible Cause 1: Exceeding the solubility limit.

o Solution: Prepare solutions at a concentration known to be within the solubility limit. If a
higher concentration is required, a different solvent system may need to be explored.

» Possible Cause 2: Buffer incompatibility. The pH or composition of your experimental buffer
may affect the solubility of IMV 449 acetate.

o Solution: Test the solubility of IMV 449 acetate in your specific experimental buffer at the
desired final concentration before proceeding with the full experiment.

Data Presentation: Storage and Stability

Table 1: Recommended Storage Conditions for JMV 449 Acetate
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Storage ]
Form Duration Notes
Temperature
Keep vial tightly
Solid (Powder) -20°C Up to 2 years sealed and
desiccated.
o Store in tightly sealed
Stock Solution in ) )
-20°C Up to 1 month aliquots to avoid
DMSO
freeze-thaw cycles.
o Store in tightly sealed
Stock Solution in ) )
-80°C Up to 6 months aliquots to avoid
DMSO
freeze-thaw cycles.
Long-term storage of
peptide solutions is
Stock Solution in generally not
-20°C Up to 1 month

Water

recommended.
Prepare fresh if

possible.

Table 2: Solubility of IMV 449 Acetate

Solvent Solubility
Water 100 mg/mL (123.91 mM)
Water Soluble to 0.80 mg/ml

Note: Solubility data may vary between suppliers. It is recommended to consult the product-

specific datasheet.

Experimental Protocols

1. In Vivo Food Intake Study in Mice

This protocol is adapted from studies investigating the effects of IMV 449 on appetite control.
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e Animals: Overnight fasted (18 hours) lean mice.

e Compound Preparation: Dissolve JMV 449 acetate in sterile 0.9% w/v NaCl (saline) to the
desired concentration (e.g., for a 25 nmol/kg dose).

e Procedure:
o Administer JIMV 449 acetate solution or saline vehicle via intraperitoneal (i.p.) injection.
o Immediately after injection, provide pre-weighed food to the mice.

o Measure the amount of food consumed at regular intervals (e.g., every 30 minutes for a
total of 180 minutes).

o Data Analysis: Calculate the cumulative food intake at each time point and compare the
results between the JMV 449-treated group and the vehicle control group using appropriate
statistical methods.

2. In Vitro Insulin Secretion Assay using BRIN-BD11 Cells
This protocol is based on studies evaluating the insulinotropic effects of IMV 449.
e Cell Line: BRIN-BD11 pancreatic beta-cells.

o Compound Preparation: Prepare stock solutions of IMV 449 acetate in an appropriate
solvent (e.g., water or DMSO) and dilute to final concentrations in Krebs-Ringer bicarbonate
buffer.

e Procedure:

o Seed BRIN-BD11 cells in a multi-well plate and culture until they reach the desired
confluency.

o Wash the cells with Krebs-Ringer bicarbonate buffer containing a basal glucose
concentration.

o Incubate the cells for a defined period (e.g., 20 minutes) with varying concentrations of
JMV 449 acetate (e.g., 1x10-4to 1 uM) in the presence of a stimulatory glucose
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concentration (e.g., 5.6 mM).

o Collect the supernatant to measure insulin concentration using a suitable method like
ELISA.

o Data Analysis: Quantify the amount of insulin secreted and normalize it to the total protein
content of the cells. Compare the insulin secretion in response to different concentrations of
JMV 449 acetate.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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